Cas no 125117-96-6 (2-Chloro-5-isocyanatopyridine)
2-Chloro-5-isocyanatopyridine is a versatile heterocyclic compound known for its participation in various organic syntheses. Its isocyanate functional group allows for efficient formation of amides, esters, and urethanes. The chlorinated pyridine ring enhances the compound's reactivity, facilitating synthetic transformations. This compound is well-suited for applications in pharmaceuticals, agrochemicals, and fine chemicals, where its structural features enable targeted functionalization.
2-Chloro-5-isocyanatopyridine structure
Product Name:2-Chloro-5-isocyanatopyridine
CAS No:125117-96-6
MF:C6H3ClN2O
MW:154.553819894791
MDL:MFCD07368563
CID:98341
PubChem ID:4961273
Update Time:2025-06-18
2-Chloro-5-isocyanatopyridine Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,2-chloro-5-isocyanato-
- 2-(CHLOROPYRIDIN-5-YL) ISOCYANATE
- 2-Chloro-5-isocyanatopyridine
- 2-Chloro-5-isocyanato-pyridine
- 2-chloro-5pyridyl isocyanate
- 6-chloropyridin-3-isocyanate
- Pyridine,2-chloro-5-isocyanato
- Pyridine, 2-chloro-5-isocyanato-
- J-005201
- DTXSID40406906
- GEO-00694
- (S)-2-tert-Butoxycarbonylamino-heptanoicacid
- SCHEMBL1026501
- AB32043
- WHENXACISRCOHK-UHFFFAOYSA-N
- 125117-96-6
- 2-Chloro-5-isocyanatopyridine, 99%
- AKOS015891974
- MFCD07368563
- EN300-145200
- AS-6275
- G30711
-
- MDL： MFCD07368563
- Inchi： 1S/C6H3ClN2O/c7-6-2-1-5(3-8-6)9-4-10/h1-3H
- InChI Key： WHENXACISRCOHK-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C=N1)N=C=O
Computed Properties
- Exact Mass: 153.99300
- Monoisotopic Mass: 153.9933904g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 42.3Ų
Experimental Properties
- Density: 1.32
- Boiling Point: 76 °C
- Flash Point: 96.3°C
- Refractive Index: 1.588
- PSA: 42.32000
- LogP: 1.70230
2-Chloro-5-isocyanatopyridine Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H301-H315-H319-H334-H335
- Warning Statement： P261-P301+P310-P305+P351+P338-P342+P311
- Hazardous Material transportation number：UN 2811 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 22-36/37/38-42/43
- Safety Instruction： S22
-
Hazardous Material Identification：
- Safety Term：S22-26-36/37
- Risk Phrases：R22
2-Chloro-5-isocyanatopyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Chloro-5-isocyanatopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A106714-1g |
2-Chloro-5-isocyanatopyridine |
125117-96-6 | 95 % | 1g |
$175.00 | 2021-07-14 | |
| abcr | AB226421-1 g |
2-Chloro-5-isocyanatopyridine, 95%; . |
125117-96-6 | 95% | 1 g |
€311.30 | 2023-07-20 | |
| abcr | AB226421-5 g |
2-Chloro-5-isocyanatopyridine, 95%; . |
125117-96-6 | 95% | 5 g |
€850.90 | 2023-07-20 | |
| Chemenu | CM362386-1g |
2-chloro-5-isocyanatopyridine |
125117-96-6 | 95%+ | 1g |
$193 | 2022-06-13 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 671134-250MG |
2-Chloro-5-isocyanatopyridine |
125117-96-6 | 250mg |
¥1857.66 | 2023-11-30 | ||
| Matrix Scientific | 130423-1g |
2-Chloro-5-isocyanato-pyridine, 95%+ |
125117-96-6 | 95% | 1g |
$470.00 | 2023-09-07 | |
| Matrix Scientific | 130423-5g |
2-Chloro-5-isocyanato-pyridine, 95%+ |
125117-96-6 | 95% | 5g |
$1390.00 | 2023-09-07 | |
| Enamine | EN300-145200-0.05g |
2-chloro-5-isocyanatopyridine |
125117-96-6 | 95% | 0.05g |
$40.0 | 2023-02-15 | |
| Enamine | EN300-145200-0.1g |
2-chloro-5-isocyanatopyridine |
125117-96-6 | 95% | 0.1g |
$60.0 | 2023-02-15 | |
| Enamine | EN300-145200-0.25g |
2-chloro-5-isocyanatopyridine |
125117-96-6 | 95% | 0.25g |
$86.0 | 2023-02-15 |
2-Chloro-5-isocyanatopyridine Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
125117-96-6 (2-Chloro-5-isocyanatopyridine) Related Products
- 58584-84-2(2,6-Dichloro-3-isocyanatopyridine)
- 2649080-57-7(2-Chloro-5-isocyanato-3-methylpyridine)
- 159178-03-7(2,6-DICHLORO-4-ISOCYANATOPYRIDINE)
- 85915-44-2(2-chloro-3-isocyanatopyridine)
- 855773-46-5(2-chloro-4-isocyanatopyridine)
- 167951-52-2(2,3-dichloro-5-isocyanatopyridine)
- 1260672-74-9(3-Chloro-5-isocyanatopyridine)
- 2649053-42-7(2,4-Dichloro-5-isocyanatopyridine)
- 581813-06-1(Isoquinoline, 3-chloro-5-isocyanato-)
- 323588-81-4(2-Chloro-5-isothiocyanatopyridine)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
